Cas no 1332632-81-1 ((3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester)
(3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-hydroxycyclohexyl(methyl)carbamate
- (3-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
- t-Butyl 3-hydroxycyclohexyl(methyl)carbamate
- tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate
- tert-butyl3-hydroxycyclohexyl(methyl)carbamate
- AKOS023802795
- SCHEMBL2380370
- NIVMXRUKSDLZAA-UHFFFAOYSA-N
- tert-Butyl (3-hydroxycyclohexyl)(methyl)carbamate
- EN300-7030268
- MFCD18206147
- AS-44459
- 1332632-81-1
- (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
-
- MDL: MFCD18206147
- Inchi: 1S/C12H23NO3/c1-12(2,3)16-11(15)13(4)9-6-5-7-10(14)8-9/h9-10,14H,5-8H2,1-4H3
- InChI Key: NIVMXRUKSDLZAA-UHFFFAOYSA-N
- SMILES: OC1CCCC(C1)N(C(=O)OC(C)(C)C)C
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.8
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 319.2±31.0 °C at 760 mmHg
- Flash Point: 146.8±24.8 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
(3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB511266-250 mg |
t-Butyl 3-hydroxycyclohexyl(methyl)carbamate; . |
1332632-81-1 | 250mg |
€833.10 | 2023-06-14 | ||
| abcr | AB511266-1 g |
t-Butyl 3-hydroxycyclohexyl(methyl)carbamate |
1332632-81-1 | 1g |
€917.10 | 2023-02-17 | ||
| eNovation Chemicals LLC | Y1251845-100mg |
tert-Butyl (3-hydroxycyclohexyl)(methyl)carbamate |
1332632-81-1 | 95% | 100mg |
$155 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251845-250mg |
tert-Butyl (3-hydroxycyclohexyl)(methyl)carbamate |
1332632-81-1 | 95% | 250mg |
$215 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251845-1g |
tert-Butyl (3-hydroxycyclohexyl)(methyl)carbamate |
1332632-81-1 | 95% | 1g |
$500 | 2024-06-05 | |
| Enamine | EN300-7030268-0.05g |
tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate |
1332632-81-1 | 95.0% | 0.05g |
$468.0 | 2025-03-12 | |
| Enamine | EN300-7030268-0.1g |
tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate |
1332632-81-1 | 95.0% | 0.1g |
$490.0 | 2025-03-12 | |
| Enamine | EN300-7030268-0.25g |
tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate |
1332632-81-1 | 95.0% | 0.25g |
$513.0 | 2025-03-12 | |
| Enamine | EN300-7030268-0.5g |
tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate |
1332632-81-1 | 95.0% | 0.5g |
$535.0 | 2025-03-12 | |
| Enamine | EN300-7030268-1.0g |
tert-butyl N-(3-hydroxycyclohexyl)-N-methylcarbamate |
1332632-81-1 | 95.0% | 1.0g |
$557.0 | 2025-03-12 |
(3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
Introduction to (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester (CAS No. 1332632-81-1)
(3-Hydroxy-cyclohexyl-methyl-carbamic acid tert-butyl ester) is a specialized organic compound with the CAS number 1332632-81-1. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and carbamate functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.
The compound's structure, featuring a cyclohexyl ring substituted with a hydroxymethyl group and a carbamate moiety, suggests its utility in the preparation of chiral intermediates and fine chemicals. The tert-butyl ester group enhances stability and reactivity, making it a valuable building block in organic synthesis. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in the development of novel therapeutic agents.
In the realm of drug discovery, (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester has been explored for its potential role in the synthesis of bioactive molecules. Its cyclohexane backbone provides a rigid scaffold that can be modified to introduce various pharmacophores, enhancing binding affinity to biological targets. The hydroxyl group can participate in hydrogen bonding interactions, while the carbamate functionality offers opportunities for further derivatization.
Recent studies have demonstrated the compound's utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to modify the cyclohexyl ring and introduce different substituents allows for fine-tuning of pharmacological properties. This flexibility is crucial in drug design, where small changes in molecular structure can significantly impact biological activity.
The tert-butyl ester group is particularly noteworthy, as it provides a stable handle for further chemical transformations while minimizing unwanted side reactions. This makes (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester an attractive candidate for multi-step synthetic routes. Researchers have leveraged this compound to develop novel scaffolds with improved pharmacokinetic profiles and reduced toxicity.
Moreover, the compound's potential as a chiral intermediate has been investigated in the context of asymmetric synthesis. The cyclohexane ring can exist as either an enantiomer or diastereomer, offering opportunities to create enantiomerically pure compounds with enhanced biological activity. This aspect is particularly relevant in modern drug development, where enantiopurity is often a critical factor determining a drug's efficacy and safety.
Recent breakthroughs in computational chemistry have further enhanced the utility of (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into its potential therapeutic applications. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.
The compound's role in peptidomimetics has also been explored, where it serves as a key intermediate in the synthesis of mimics that mimic peptide bioactivity without triggering immune responses. Peptidomimetics are increasingly important in drug development due to their ability to target specific biological pathways while avoiding off-target effects associated with traditional peptides.
In conclusion, (3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatility make it a valuable tool for synthetic chemists and drug developers. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
1332632-81-1 ((3-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester) Related Products
- 790667-91-3(tert-butyl (2S,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate)
- 1256633-24-5(4-(N-Boc-N-methylamino)cyclohexanol)
- 790667-44-6(tert-butyl (2R,4R)-4-hydroxy-2-methylpiperidine-1-carboxylate)
- 1334478-09-9(Tert-butyl 5-hydroxy-2-methylazepane-1-carboxylate)
- 790668-06-3(Tert-butyl (2R,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate)
- 208046-23-5(Tert-butyl 4-hydroxy-2-methylpiperidine-1-carboxylate)
- 152491-46-8(tert-butyl trans-4-hydroxy-2-methyl-piperidine-1-carboxylate)
- 152491-42-4(tert-butyl cis-4-hydroxy-2-methylpiperidine-1-carboxylate)
- 400899-99-2(trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester)
- 790667-99-1(tert-butyl (2S,4S)-4-hydroxy-2-methylpiperidine-1-carboxylate)